molecular formula C12H21NOS B13267640 (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine

(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine

Cat. No.: B13267640
M. Wt: 227.37 g/mol
InChI Key: YIWHWQHRVWRGBX-UHFFFAOYSA-N
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Description

(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine (CAS: 95596-41-1) is a secondary amine featuring a 4-methoxybutyl chain and a 3-methylthiophen-2-yl-substituted ethyl group. Its molecular formula is C₁₂H₂₁NOS, with a molecular weight of 227.37 g/mol .

Properties

Molecular Formula

C12H21NOS

Molecular Weight

227.37 g/mol

IUPAC Name

4-methoxy-N-[1-(3-methylthiophen-2-yl)ethyl]butan-1-amine

InChI

InChI=1S/C12H21NOS/c1-10-6-9-15-12(10)11(2)13-7-4-5-8-14-3/h6,9,11,13H,4-5,7-8H2,1-3H3

InChI Key

YIWHWQHRVWRGBX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC=C1)C(C)NCCCCOC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine typically involves the reaction of 3-methylthiophene with 1-(4-methoxybutyl)amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

The use of advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and quality of the compound .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

    Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Thiophene Substitution Patterns

  • 3-Methylthiophene vs. 5-Methylthiophene : The position of the methyl group on the thiophene ring (3- vs. 5-) influences electronic distribution. For example, 3-methylthiophene derivatives exhibit stronger anticonvulsant activity in pyrrolidine-2,5-dione analogs, likely due to optimized steric and electronic interactions with target receptors .
  • Unsubstituted Thiophene : Compounds lacking the methyl group (e.g., (4-phenylbutan-2-yl)[1-(thiophen-2-yl)ethyl]amine) show reduced activity in seizure models, emphasizing the methyl group’s role in potency .

Amine Chain Modifications

  • Methoxybutyl vs. Butyl: The 4-methoxybutyl group in the target compound introduces polarity, improving aqueous solubility compared to the non-polar butyl chain in CAS 1341396-29-7. This modification may enhance pharmacokinetic properties, such as absorption and half-life .
  • Phenyl vs. Methoxybutyl : Aromatic substituents (e.g., phenyl in CAS 1341396-29-9) increase lipophilicity and may enhance blood-brain barrier penetration but reduce solubility .

Research Findings and Implications

  • Synthetic Accessibility : The target compound and its analogs are synthesized via reductive amination or condensation reactions, often using sodium borohydride or carbonyldiimidazole (CDI) as key reagents .
  • Drug Likeliness : The methoxybutyl group aligns with Lipinski’s rule of five (molecular weight < 500, logP ~2–3), predicting favorable oral bioavailability .
  • Safety Profiles : While toxicity data are unavailable for the target compound, related amines (e.g., pyrrolidine-2,5-dione derivatives) show minimal motor impairment in rotarod tests, suggesting a tolerable safety margin .

Biological Activity

(4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine is a novel compound that combines a methoxybutyl group with an ethylamine moiety linked to a 3-methylthiophen-2-yl group. This unique structure suggests potential biological activities, particularly in medicinal chemistry and pharmacology. The following sections explore its biological activity, mechanisms of action, and potential therapeutic applications based on available research.

Chemical Structure and Properties

The chemical structure of (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine can be summarized as follows:

Property Details
Molecular Formula C13H19NOS
Molecular Weight 235.36 g/mol
IUPAC Name (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine

The presence of the methoxy group enhances lipophilicity, potentially improving bioavailability and facilitating interaction with biological targets.

Antiproliferative Effects

Research indicates that compounds with similar structures often exhibit significant antiproliferative activity against various cancer cell lines. For instance, derivatives of phenethylamines and thiophenes have been shown to inhibit tumor growth through mechanisms such as tubulin polymerization inhibition and modulation of signaling pathways involved in cell cycle regulation .

The proposed mechanisms of action for (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine include:

  • Monoamine Oxidase Inhibition : Similar compounds have demonstrated the ability to inhibit monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. This inhibition can lead to increased levels of neurotransmitters such as serotonin and dopamine, which may contribute to antidepressant effects .
  • Receptor Interaction : The compound may interact with various receptors, including adrenergic and dopaminergic receptors, influencing neurotransmission and potentially exhibiting psychoactive properties .
  • Enzyme Modulation : The amine functional group allows for interactions with enzymes involved in metabolic pathways, potentially leading to altered biochemical processes relevant to disease states.

Case Studies

A review of related compounds provides insight into the biological activity of (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine:

  • Study on 4-Methoxyphenethylamine : This compound was found to exhibit significant MAO inhibition and antidepressant-like effects in animal models, suggesting that structural similarities may confer comparable biological properties .
  • Phenethylamine Derivatives : Research has shown that modifications to the phenethylamine structure can enhance antiproliferative activity against melanoma and prostate cancer cells, indicating that similar modifications in (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine could yield beneficial effects .

Comparative Analysis

To better understand the potential of (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine, it is useful to compare it with other structurally related compounds:

Compound Name Biological Activity Mechanism
4-MethoxyphenethylamineMAO inhibition, antidepressant effectsInhibition of neurotransmitter degradation
5-Methylthienyl derivativesAnticancer activityInhibition of tubulin polymerization
4-Ethyl 2-(2-methoxyethyl)5-amino-3-methylthiopheneDrug delivery systemsEnhanced solubility and bioavailability

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (4-Methoxybutyl)[1-(3-methylthiophen-2-yl)ethyl]amine, and how can purity be optimized?

  • Methodology :

  • Route Design : Use nucleophilic substitution or reductive amination between 3-methylthiophene-2-ethylamine and 4-methoxybutyl halide. Catalytic methods (e.g., Pd-mediated coupling) may improve yield .
  • Purification : Employ column chromatography (silica gel, hexane/ethyl acetate gradient) followed by recrystallization in ethanol/water. Monitor purity via HPLC (C18 column, acetonitrile/water mobile phase) .
  • Safety : Use inert atmosphere (N₂/Ar) for moisture-sensitive intermediates and store waste separately for professional disposal .

Q. Which spectroscopic techniques are critical for characterizing this compound?

  • Methodology :

  • NMR : ¹H/¹³C NMR (CDCl₃ or DMSO-d₆) to confirm methoxybutyl chain integration (δ ~3.3 ppm for OCH₃) and thiophene proton environments (δ ~6.5–7.2 ppm) .
  • Mass Spectrometry : ESI-MS or HRMS to verify molecular ion ([M+H]⁺) and fragmentation patterns.
  • Elemental Analysis : Validate C, H, N composition (±0.3% tolerance) .

Q. How should solubility challenges be addressed during in vitro assays?

  • Methodology :

  • Solvent Screening : Test DMSO (primary solvent) or methanol for stock solutions. For aqueous buffers, use <1% DMSO to avoid cytotoxicity.
  • Sonication : Apply ultrasound (20–40 kHz) for 10–15 minutes to disperse aggregates.
  • Dynamic Light Scattering (DLS) : Confirm colloidal stability in PBS or cell culture media .

Advanced Research Questions

Q. How can SHELX software resolve crystallographic ambiguities in this compound’s structure?

  • Methodology :

  • Data Collection : Use high-resolution X-ray diffraction (λ = 0.71073 Å, Mo-Kα). Index reflections with SHELXT to determine space group (e.g., P2₁/c) .
  • Refinement : In SHELXL, apply TWIN/BASF commands for twinned crystals and ISOR/DFIX restraints for disordered methoxy groups. Validate with R1 < 5% and wR2 < 12% .
  • Contradictions : Address anomalous dispersion errors by rechecking Flack parameter or using absolute structure refinement .

Q. What strategies validate discrepancies between computational and experimental biological activity data?

  • Methodology :

  • Docking Studies : Use AutoDock Vina with homology-modeled targets (e.g., GPCRs). Compare binding poses with mutagenesis data .
  • SAR Analysis : Synthesize analogs (e.g., varying methoxy position) to test predicted activity trends.
  • Statistical Validation : Apply Student’s t-test (p < 0.05) for IC50 replicates and use ROC curves to assess docking accuracy .

Q. How can regioselectivity issues in thiophene functionalization be mitigated?

  • Methodology :

  • Directed Metalation : Use LDA/TMP at −78°C to deprotonate the 3-methylthiophene’s α-position, followed by electrophilic quench .
  • Cross-Coupling : Suzuki-Miyaura with Pd(PPh₃)₄ for C–C bond formation at β-thiophene position. Monitor regiochemistry via NOESY .

Q. What computational methods predict metabolic stability and toxicity?

  • Methodology :

  • ADMET Prediction : Use SwissADME or ADMETLab2.0 to estimate CYP450 metabolism (e.g., CYP2D6 liability) and hERG inhibition.
  • MD Simulations : Run 100-ns trajectories (AMBER/CHARMM) to assess membrane permeability and plasma protein binding .

Data Validation and Contradiction Resolution

Q. How are conflicting NMR and X-ray data reconciled for this compound?

  • Methodology :

  • Dynamic Effects : Compare solution (NMR) vs. solid-state (X-ray) conformations. Use VT-NMR to detect rotameric equilibria in the methoxybutyl chain .
  • DFT Calculations : Optimize geometry at B3LYP/6-31G(d) level and compare with experimental bond lengths/angles .

Q. What protocols ensure reproducibility in biological assays despite batch variability?

  • Methodology :

  • QC Standards : Require ≥95% purity (HPLC) and identical ¹H NMR spectra for all batches.
  • Positive Controls : Include reference compounds (e.g., known kinase inhibitors) in each assay plate .

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